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This guide provides researchers, scientists, and drug development professionals with a
centralized resource for finding and establishing research collaborations within the Association
of Physicians of Pakistani Descent of North America (APPNA). It includes troubleshooting
advice, key data, and detailed protocols for initiating and conducting collaborative research.

Troubleshooting and FAQs for Finding
Collaborators

This section addresses common questions and challenges researchers may encounter when
seeking collaborators within APPNA.
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Question/lssue

Solution/Guidance

How can | find an APPNA member with

expertise in a specific research area?

1. Utilize APPNA's Specialty Networks: APPNA
has several specialty networks, such as those
for radiology, pediatrics, and
hematology/oncology.[1] These groups are
designed to foster collaboration on specialty-
specific projects.[1] Contact the chair of the
relevant specialty network to inquire about
researchers with your desired expertise. 2.
Engage with the MERIT Committee: The
APPNA MERIT (Medical Education, Research,
International Training and Transfer of
Technology) Committee is focused on
enhancing medical education and research.[2]
This committee can be a valuable resource for
connecting with individuals involved in specific
research and educational initiatives. 3. Consult
the RESA Committee's Directory: The Research
and Education Strategic Alliance (RESA)
committee has been developing a directory of
academic physicians who can serve as mentors
and content experts for research.[3] Inquiring
with the RESA committee may provide access

to this resource.

| am having difficulty navigating the APPNA
website to find research contacts.

The APPNA website is structured around
committees and events. Key sections to focus
on are the "Committees” tab to find information
on MERIT and RESA, and the "Specialty
Networks" section. Contact information for the
APPNA central office is also available for

general inquiries.[4]

What are the most effective ways to initiate

contact with a potential collaborator?

1. Attend APPNA Events: APPNA holds regular
meetings and conventions which provide
excellent networking opportunities.[2]
Presenting your research at one of these events

can increase your visibility and facilitate
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introductions. 2. Formal Introduction through a
Committee: Requesting an introduction through
the chair of a relevant committee (MERIT,
RESA, or a specialty network) can provide a
formal and credible entry point. 3. Reference
their Work: When reaching out directly via email,
referencing the potential collaborator's
published work or their involvement in a specific
APPNA initiative can demonstrate your genuine

interest and understanding of their expertise.

While specific grant programs were not detailed
in the initial search, the MERIT committee's
Are there specific programs or grants within objective is to facilitate research and transfer of
APPNA to support collaborative research? technology.[2] Inquiries regarding seed funding
or support for collaborative projects should be
directed to the MERIT and RESA committees.

The RESA committee's directory of academic
physicians is explicitly designed to connect
| am a junior researcher. How can | find a junior faculty and trainees with mentors for
mentor within APPNA? professional and research development.[3]
Contacting the RESA committee would be the

most direct approach to finding a mentor.

Quantitative Data on APPNA's Research and
Educational Activities

The following table summarizes key metrics related to APPNA's membership and the
educational contributions of the MERIT committee, providing an overview of the organization's
scale and impact.
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Metric Value Sourcel/Context

Across the USA and Canada.

Total Membership 912+
[5]

] ] o For projects across the world.
Charitable Funds Raised $4 Million o
Component Societies 10+ Alumni and Chapters.[5]
MERIT Educational Hours 3.000 Includes course development
(2024) ' and webinars.[6]
MERIT Live Session Hours 150 Part of the total educational
(2024) hours.[6]

Learners in Live Sessions

~5,000 Primarily from Pakistan.[6]
(2024)

Detailed Methodologies for a Hypothetical
Collaborative Research Project

Project Title: A Multicenter, Cross-Sectional Study on the Prevalence and Risk Factors of Non-
Alcoholic Fatty Liver Disease (NAFLD) in the Pakistani-American Population.

1. Study Design and Population:

¢ A cross-sectional study will be conducted across multiple clinical centers affiliated with
APPNA members in North America.

e The study population will comprise self-identified Pakistani-American adults aged 18 years
and older.

« Inclusion criteria: Willingness to provide informed consent, ability to complete questionnaires
in English or Urdu.

o Exclusion criteria: History of significant alcohol consumption, viral hepatitis, or other known
causes of chronic liver disease.
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2. Data Collection:

e Questionnaire: A standardized questionnaire will be administered to collect data on
demographics, lifestyle factors (diet, physical activity), medical history, and family history of
metabolic diseases.

» Anthropometric Measurements: Height, weight, and waist circumference will be measured
using standardized protocols. Body Mass Index (BMI) will be calculated.

e Blood Samples: Fasting blood samples will be collected to measure liver enzymes (ALT,
AST), lipid profile, fasting glucose, and HbAlc.

 Liver Ultrasound: A non-invasive liver ultrasound will be performed by trained sonographers
to assess for the presence and severity of hepatic steatosis.

3. Statistical Analysis:

o Descriptive statistics will be used to summarize the demographic and clinical characteristics
of the study population.

e The prevalence of NAFLD will be calculated and expressed as a percentage with a 95%
confidence interval.

» Univariate and multivariate logistic regression analyses will be performed to identify
independent risk factors for NAFLD.

e A p-value of <0.05 will be considered statistically significant.

Visualizing Collaborative Workflows and Scientific
Pathways

Workflow for Finding a Research Collaborator in APPNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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